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Compound of Interest

Compound Name: 3-Bromo-4,5-dimethylisoxazole

Cat. No.: B1585921 Get Quote

CAS Number: 903130-90-5

A core scaffold for medicinal chemistry and synthetic innovation, this guide provides

researchers, scientists, and drug development professionals with a comprehensive technical

overview of 3-Bromo-4,5-dimethylisoxazole. We will delve into its chemical properties,

synthesis, reactivity, and its burgeoning role in modern drug discovery.

Introduction: The Significance of the Isoxazole
Scaffold
The isoxazole ring system is a cornerstone of heterocyclic chemistry, renowned for its presence

in a multitude of biologically active compounds. This five-membered heterocycle, containing

adjacent nitrogen and oxygen atoms, offers a unique combination of electronic properties and

structural rigidity. Its ability to participate in various non-covalent interactions and its metabolic

stability make it a privileged scaffold in medicinal chemistry. The introduction of a bromine atom

at the 3-position, as seen in 3-Bromo-4,5-dimethylisoxazole, dramatically enhances its

synthetic versatility and biological potential, transforming it into a highly reactive and

programmable building block.

Physicochemical Properties and Identification
3-Bromo-4,5-dimethylisoxazole is a white solid at room temperature. Its fundamental

properties are summarized in the table below, providing a quick reference for experimental
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design and safety considerations.[1]

Property Value

CAS Number 903130-90-5[1][2][3][4]

Molecular Formula C₅H₆BrNO[1][2][4]

Molecular Weight 176.01 g/mol [2][4]

Appearance White solid[1]

Boiling Point (Predicted) 228.2 ± 35.0 °C[3]

Density (Predicted) 1.541 ± 0.06 g/cm³[3]

pKa (Predicted) -4.92 ± 0.50[3]

Synthesis of 3-Bromo-4,5-dimethylisoxazole: A
Strategic Approach
While a definitive, peer-reviewed synthesis for 3-Bromo-4,5-dimethylisoxazole is not readily

available in the public domain, its structure suggests a logical synthetic pathway proceeding

through the aromatization of a dihydroisoxazole precursor. The cornerstone of this approach is

the well-established 1,3-dipolar cycloaddition reaction.[5]

The proposed synthetic workflow can be visualized as a two-step process:

Reactants:
- 2-Butene

- Dibromoformaldoxime
Step 1: 1,3-Dipolar Cycloaddition Intermediate:

3-Bromo-4,5-dimethyl-4,5-dihydroisoxazole Step 2: Aromatization (Oxidation) Product:
3-Bromo-4,5-dimethylisoxazole

3-Bromo-4,5-dimethylisoxazole

Nucleophilic Attack at C3

Nucleophile (e.g., Cysteine Thiolate)

Covalently Modified Product + Br-
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Discovery & Preclinical Phase

Clinical Development

Target Identification & Validation

High-Throughput Screening

Lead Generation
(using 3-Bromo-4,5-dimethylisoxazole scaffold)

Lead Optimization
(SAR Studies)

In Vitro & In Vivo Studies

Phase I Trials

Phase II Trials

Phase III Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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